Cas no 1805179-99-0 (Ethyl 2-(aminomethyl)-4-chloro-3-(difluoromethyl)pyridine-5-carboxylate)

• Product Name: Ethyl 2-(aminomethyl)-4-chloro-3-(difluoromethyl)pyridine-5-carboxylate
• CAS No: 1805179-99-0
• MF: C₁₀H₁₁ClF₂N₂O₂
• MW: 264.656348466873
• CID: 4808200
• Update Time: 2025-06-14

Ethyl 2-(aminomethyl)-4-chloro-3-(difluoromethyl)pyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(aminomethyl)-4-chloro-3-(difluoromethyl)pyridine-5-carboxylate

• Inchi： 1S/C10H11ClF2N2O2/c1-2-17-10(16)5-4-15-6(3-14)7(8(5)11)9(12)13/h4,9H,2-3,14H2,1H3
• InChI Key： RYQABKBZFYDILH-UHFFFAOYSA-N
• SMILES： ClC1C(C(=O)OCC)=CN=C(CN)C=1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 269
• XLogP3: 1.2
• Topological Polar Surface Area: 65.2

Additional information on Ethyl 2-(aminomethyl)-4-chloro-3-(difluoromethyl)pyridine-5-carboxylate

Comprehensive Overview of Ethyl 2-(aminomethyl)-4-chloro-3-(difluoromethyl)pyridine-5-carboxylate (CAS No. 1805179-99-0)

Ethyl 2-(aminomethyl)-4-chloro-3-(difluoromethyl)pyridine-5-carboxylate (CAS No. 1805179-99-0) is a high-value pyridine derivative widely utilized in pharmaceutical and agrochemical research. This compound features a unique chloro-difluoromethyl substitution pattern, which enhances its reactivity and bioactivity. Its molecular structure, combining an aminomethyl group and an ethyl carboxylate moiety, makes it a versatile intermediate for synthesizing novel heterocyclic compounds. Researchers are increasingly interested in its potential applications due to its structural flexibility and compatibility with modern green chemistry principles.

The growing demand for fluorinated pyridines in drug discovery has spotlighted compounds like Ethyl 2-(aminomethyl)-4-chloro-3-(difluoromethyl)pyridine-5-carboxylate. Fluorine incorporation often improves metabolic stability and bioavailability, addressing key challenges in medicinal chemistry. Recent studies highlight its role in developing kinase inhibitors and antimicrobial agents, aligning with trends in precision medicine. Additionally, its chloro-substituted pyridine core is valuable for constructing crop protection chemicals, responding to the agrochemical industry's need for eco-friendly solutions.

From a synthetic perspective, this compound’s multifunctional groups enable diverse modifications, making it a hotspot for structure-activity relationship (SAR) studies. Its carboxylate ester functionality allows easy hydrolysis or transesterification, while the aminomethyl group facilitates amide bond formation or Schiff base derivatization. Such flexibility is critical for optimizing drug-like properties, a frequent topic in computational chemistry forums and AI-driven molecular design platforms.

Environmental and regulatory considerations are also pivotal. The compound’s difluoromethyl group aligns with the shift toward low-persistence agrochemicals, reducing ecological impact. Analytical methods like HPLC-MS and NMR are commonly employed to ensure purity, a recurring concern in quality control discussions. Furthermore, its storage stability under inert conditions is often queried in chemical handling databases, emphasizing practical usability.

In summary, Ethyl 2-(aminomethyl)-4-chloro-3-(difluoromethyl)pyridine-5-carboxylate (CAS No. 1805179-99-0) represents a bridge between academic innovation and industrial application. Its relevance to fluorine chemistry, drug development, and sustainable agriculture ensures continued interest, while its synthetic adaptability positions it as a staple in modern organic synthesis laboratories.